Cas no 117-10-2 (Danthron)

• Product name: Danthron
• CAS No: 117-10-2
• MF: C₁₄H₈O₄
• MW: 240.2109
• MDL: MFCD00001211
• CID: 35838
• PubChem ID: 2950

Danthron Chemical and Physical Properties

Names and Identifiers

• 1,8-Dihydroxyanthraquinone
• 1,4,5,8-tetroxyantraquinone
• 1,8-dihydroxy-10-anthracenedione
• 1,8-Dihydroxy-9,10-anthracenedione
• 1,8-Dihydroxy-9,10-anthraquinone
• 1,8-Dihydroxyanthra-9,10-quinone
• 1,8-Dihydroxyanthrachinon
• 1,8-dihydroxy-anthraquinon
• Chrysazin
• 1.8-DIHYDROXYANTHRAQUINONE,LR
• CHRYSAZIN(RG)
• Chrysazine
• 1,8-dihydroxy-anthraquinone
• ALTAN
• Antrapurol
• Danivac
• Danthron
• Dantron
• Diaquone
• Dionone
• Dorbane
• Duolax
• Istin
• Istizin
• LTAN
• Modane
• prugol
• roydan
• Istizine
• [ "1,8-Dihydroxyanthraquinone", " Chrysazin" ]
• Laxanthreen
• Laxanorm
• Laxipurin
• Zwitsalax
• Laxipur
• Dioxyanthrachinonum
• 9,10-Anthracenedione, 1,8-dihydroxy-
• danthrone
• Pastomin
• Dorbanex
• Dantrone
• Bancon
• Istan
• Neokutin S
• Scatron D
• 1,8-Dihydroxyanthra-9,1
• 1,8-Dihydroxyanthracene-9,10-dione
• MFCD00001211
• 117-10-2
• Spectrum5_000324
• DB04816
• component of Modane
• Danthron, BAN
• CAS-117-10-2
• NSC 38626
• AI3-38117
• s4561
• DANTHRON [HSDB]
• NCI60_041443
• CHZ
• F17670
• Spectrum4_001682
• KBio2_004798
• AB00051961_09
• NSC755828
• CHEBI:3682
• Dantron (INN)
• DANTRON [IARC]
• Dantron [INN]
• Spectrum3_000650
• Pilules Vinchy N.F. (TN)
• NSC-646568
• NCGC00091367-06
• NCGC00091367-03
• BRD-K10065684-001-03-3
• Dorbanex (Salt/Mix)
• BDBM11316
• Tox21_111122_1
• KBio2_002230
• SR-01000721864
• Q5221244
• DivK1c_000284
• 1,8-Dihydroxyanthracene-9,10-dione (Danthron)
• DTXCID10328
• 3nsq
• Dantronum [INN-Latin]
• Usaf nd-59
• NCGC00091367-04
• Tox21_111122
• KBio3_001479
• AM10629
• NSC-755828
• MEGxp0_001693
• HSDB 7764
• 8,9-dihydroxy-1,10-anthraquinone
• AKOS001583216
• WLN: L C666 BV IVJ DQ NQ
• 1,8-Dihydroxyanthraquinone, Vetec(TM) reagent grade, 96%
• CCRIS 3529
• A803710
• HS-1003
• NCGC00091367-05
• NSC 646568
• Dantron, INN
• DANTRON [MART.]
• NSC7210
• DANTHRON [MI]
• 1,8-Dihydroxyanthraquinone ,(S)
• 1,8-bis(oxidanyl)anthracene-9,10-dione
• BRD-K10065684-001-02-5
• Laxapur
• Tox21_200986
• BRD-K10065684-001-06-6
• HMS2091A09
• component of Dorbantyl
• CS-4392
• DANTHRON [VANDF]
• SY011288
• Dorbantyl (Salt/Mix)
• SCHEMBL83688
• Dantrona
• EINECS 204-173-5
• NCGC00091367-07
• NINDS_000284
• Danthron (1,8-Dihydroxyanthracene-9,10-dione)
• Spectrum_001750
• HMS500O06
• NS00015698
• CHEMBL53418
• dihyanthraquin_P41212_RT
• Dantron; Chrysazin;1,8-Dihydroxyanthraquinone;1,4,5,8-tetroxyantraquinone
• BCP31079
• EN300-1693514
• InChI=1/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16
• Danthron [USP]
• NSC38626
• KBio2_007366
• NSC-38626
• D07107
• KBioGR_001944
• 9, 1,8-dihydroxy-
• NCGC00091367-02
• dihyanthraquin_P41_LT
• 1,8-Dihydroxyanthraquinone, 96%
• component of Doxidan
• 1,8-dihydroxy-9,10-dihydroanthracene-9,10-dione
• Pharmakon1600-00211468
• Spectrum2_000603
• MLS000069608
• NSC646568
• NCIMech_000114
• HMS3715F08
• NCGC00091367-01
• BSPBio_002259
• KBio1_000284
• CCG-35470
• NSC-7210
• DANTRON [WHO-DD]
• component of Doxan
• SMR000059018
• 1,8-Dihydroxyanthrachinon [Czech]
• SPECTRUM211468
• Anthraquinone,8-dihydroxy-
• HY-B0923
• Criasazin
• IDI1_000284
• Z4XE6IBF3V
• EU-0099935
• Dantrone [INN-French]
• KBioSS_002230
• D0563
• NCGC00258539-01
• SBI-0051330.P003
• Pilules Vinchy N.F.
• Dantronum
• SPBio_000506
• Dantrona [INN-Spanish]
• 1,8-Dihydroxyanthra-9,10-quinone #
• W-108572
• ACon1_000135
• DITHRANOL IMPURITY B [EP IMPURITY]
• SR-01000721864-2
• dihyanthraquin_P21/n_LT
• DTXSID9020328
• 1,8-Dihydroanthraquinone
• UNII-Z4XE6IBF3V
• 1,8-Dihydroxy-9,10-anthracenedione, 9CI
• FT-0624445
• Anthraquinone, 1,8-dihydroxy-
• 1.8-Dihydroxy-anthrachinon; Chrysazin; Isticin; Da
• MLSMR
• BBL013161
• NCGC00091367-08
• 9,10-Antiraquinone, 1,8-dihydroxy-
• 1,8-DHAQ
• BRD-K10065684-001-07-4
• STK238373
• DA-72552

• MDL： MFCD00001211
• Inchi： 1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H
• InChI Key： QBPFLULOKWLNNW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C([H])C([H])=C([H])C=2C(C2C([H])=C([H])C([H])=C(C=21)O[H])=O)O[H]
• BRN： 2054727

Computed Properties

• Exact Mass: 240.042259g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 240.042259g/mol
• Monoisotopic Mass: 240.042259g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 18
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 14
• Molecular Weight: 240.21

Experimental Properties

• Vapor Density: 8.3 (NTP, 1992) (Relative to Air)
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Dissociation Constants: pKa1 = 8.45 (phenol); pKa2 = 10.85 (phenol) (est)
• Color/Form: Orange powder
• Density: 1.3032 (rough estimate)
• Melting Point: 191-193 °C (lit.)
• Boiling Point: 452.7°C at 760 mmHg
• Flash Point: 241.7℃
• Refractive Index: 1.5430 (estimate)
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992)
• Water Partition Coefficient: Insoluble
• PSA: 74.60000
• LogP: 1.87320
• Solubility: Insoluble in water and ethanol, slightly soluble in ether, chloroform, acetic acid and nitrobenzene, soluble in hot acetic acid and strong base.
• Vapor Pressure: 8.6X10-10 mm Hg at 25 °C (est)
• Sensitiveness: Sensitive to light
• Merck: 2815

Danthron Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H351
• Warning Statement： P281,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：1
• Hazard Category Code： 40
• Safety Instruction： S36/37
• RTECS：CB6650000
• Hazardous Material Identification：
• Hazard Level：6.1
• Risk Phrases：R40
• Packing Group：III
• HazardClass：IRRITANT
• Toxicity：LD50 orally in mice: <7 g/kg (Case)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes
• Packing Group：III
• Safety Term：6.1

Danthron Customs Data

• HS CODE：29146990
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Anthraquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones